N-{2-[(4-isobutyryl-1-piperazinyl)methyl]-1-methyl-1H-benzimidazol-5-yl}-2-(3-methylphenoxy)acetamide

• Molecular Formula: C26H33N5O3
• Molecular Weight: 463.6 g/mol
• IUPAC Name: N-[1-methyl-2-[[4-(2-methylpropanoyl)piperazin-1-yl]methyl]benzimidazol-5-yl]-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C26H33N5O3/c1-18(2)26(33)31-12-10-30(11-13-31)16-24-28-22-15-20(8-9-23(22)29(24)4)27-25(32)17-34-21-7-5-6-19(3)14-21/h5-9,14-15,18H,10-13,16-17H2,1-4H3,(H,27,32)
• InChI Key: NEWOUXAPDNXJOC-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=CC3=C(C=C2)N(C(=N3)CN4CCN(CC4)C(=O)C(C)C)C

Description

N-{2-[(4-isobutyryl-1-piperazinyl)methyl]-1-methyl-1H-benzimidazol-5-yl}-2-(3-methylphenoxy)acetamide, also known as I-BET-762, is a small molecule inhibitor that targets the bromodomain and extra-terminal (BET) family of proteins. BET proteins are involved in the regulation of gene expression and are implicated in various diseases, including cancer, inflammation, and cardiovascular diseases. I-BET-762 has been extensively studied for its potential therapeutic applications in these diseases.

Mechanism of Action

N-{2-[(4-isobutyryl-1-piperazinyl)methyl]-1-methyl-1H-benzimidazol-5-yl}-2-(3-methylphenoxy)acetamide targets the bromodomain and extra-terminal (BET) family of proteins, which are involved in the regulation of gene expression. BET proteins bind to acetylated lysine residues on histones, which are involved in the packaging of DNA into chromatin. This binding leads to the recruitment of other proteins involved in the regulation of gene expression. N-{2-[(4-isobutyryl-1-piperazinyl)methyl]-1-methyl-1H-benzimidazol-5-yl}-2-(3-methylphenoxy)acetamide binds to the bromodomain of BET proteins, preventing their interaction with acetylated lysine residues on histones. This leads to the inhibition of gene expression regulated by BET proteins.
Biochemical and Physiological Effects:
N-{2-[(4-isobutyryl-1-piperazinyl)methyl]-1-methyl-1H-benzimidazol-5-yl}-2-(3-methylphenoxy)acetamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the expression of genes involved in cancer cell growth and inflammation. It also has cardioprotective effects, including the prevention of cardiac hypertrophy and fibrosis. Additionally, N-{2-[(4-isobutyryl-1-piperazinyl)methyl]-1-methyl-1H-benzimidazol-5-yl}-2-(3-methylphenoxy)acetamide has been shown to have anti-inflammatory effects, including the inhibition of cytokine production and the prevention of inflammatory cell infiltration.

Advantages and Limitations for Lab Experiments

N-{2-[(4-isobutyryl-1-piperazinyl)methyl]-1-methyl-1H-benzimidazol-5-yl}-2-(3-methylphenoxy)acetamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has been extensively studied for its potential therapeutic applications in various diseases, making it a well-characterized compound. However, N-{2-[(4-isobutyryl-1-piperazinyl)methyl]-1-methyl-1H-benzimidazol-5-yl}-2-(3-methylphenoxy)acetamide also has some limitations for lab experiments. It has low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, it has low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several possible future directions for the study of N-{2-[(4-isobutyryl-1-piperazinyl)methyl]-1-methyl-1H-benzimidazol-5-yl}-2-(3-methylphenoxy)acetamide. One potential direction is the development of more potent and selective BET inhibitors. Another direction is the study of the combination of N-{2-[(4-isobutyryl-1-piperazinyl)methyl]-1-methyl-1H-benzimidazol-5-yl}-2-(3-methylphenoxy)acetamide with other drugs for the treatment of cancer and other diseases. Additionally, the use of N-{2-[(4-isobutyryl-1-piperazinyl)methyl]-1-methyl-1H-benzimidazol-5-yl}-2-(3-methylphenoxy)acetamide in combination with immunotherapy for the treatment of cancer is an area of active research. Finally, the study of the mechanisms underlying the cardioprotective effects of N-{2-[(4-isobutyryl-1-piperazinyl)methyl]-1-methyl-1H-benzimidazol-5-yl}-2-(3-methylphenoxy)acetamide could lead to the development of new therapies for cardiovascular diseases.

Synthesis Methods

N-{2-[(4-isobutyryl-1-piperazinyl)methyl]-1-methyl-1H-benzimidazol-5-yl}-2-(3-methylphenoxy)acetamide can be synthesized via a multistep process involving the coupling of 4-isobutyryl-1-piperazine carboxylic acid with 2-aminomethyl-1-methyl-1H-benzimidazole, followed by the reaction with 2-(3-methylphenoxy)acetyl chloride. The final product is obtained after purification and isolation.

Scientific Research Applications

N-{2-[(4-isobutyryl-1-piperazinyl)methyl]-1-methyl-1H-benzimidazol-5-yl}-2-(3-methylphenoxy)acetamide has been studied extensively for its potential therapeutic applications in various diseases. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, including leukemia, lymphoma, and solid tumors. It also has anti-inflammatory effects and has been studied for its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis and asthma. Additionally, N-{2-[(4-isobutyryl-1-piperazinyl)methyl]-1-methyl-1H-benzimidazol-5-yl}-2-(3-methylphenoxy)acetamide has been shown to have cardioprotective effects and has been studied for its potential use in the treatment of cardiovascular diseases.